Cas no 689299-86-3 (Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester)

• Product Name: Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester
• CAS No: 689299-86-3
• MF: C₁₁H₁₀ClF₃O₃
• MW: 282.643513202667
• MDL: MFCD18911344
• CID: 1732154
• PubChem ID: 69403668
• Update Time: 2025-06-11

Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester
• 689299-86-3
• SCHEMBL5320603
• Ethyl 2-[2-chloro-4-(trifluoromethyl)-phenoxy]acetate
• Ethyl2-(2-chloro-4-(trifluoromethyl)phenoxy)acetate
• ethyl (2-chloro-4-trifluoromethyl-phenoxy)-acetate
• ethyl 2-[2-chloro-4-(trifluoromethyl)phenoxy]acetate
• Ethyl 2-(2-chloro-4-(trifluoromethyl)phenoxy)acetate

• MDL： MFCD18911344
• Inchi： 1S/C11H10ClF3O3/c1-2-17-10(16)6-18-9-4-3-7(5-8(9)12)11(13,14)15/h3-5H,2,6H2,1H3
• InChI Key： CXSIMSGMFSCUMV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OCC(=O)OCC

Computed Properties

• Exact Mass: 282.0271
• Monoisotopic Mass: 282.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 35.53

Additional information on Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester

Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester (CAS No. 689299-86-3): A Comprehensive Overview

Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester, identified by its CAS number 689299-86-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to a class of derivatives that exhibit unique chemical properties, making it a subject of intense interest in synthetic chemistry and drug development. The structure of this molecule incorporates several key functional groups, including an ester and a phenoxy moiety, which contribute to its versatile reactivity and potential applications.

The nomenclature of this compound provides valuable insights into its chemical composition. The presence of a chloro group at the 2-position and a trifluoromethyl group at the 4-position of the phenyl ring suggests that this molecule is designed to interact with biological targets in a specific manner. Additionally, the ethyl ester group at one end of the molecule enhances its solubility and bioavailability, making it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure-activity relationship (SAR) of Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester has been extensively studied to understand how modifications at different positions can influence its pharmacological properties. For instance, the electron-withdrawing nature of the chloro and trifluoromethyl groups can enhance the binding affinity to certain enzymes or receptors, while the presence of the phenoxy group allows for interactions with hydrophilic regions of biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune diseases. Current research indicates that derivatives similar to Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester can inhibit key enzymes involved in inflammatory pathways. Specifically, studies have shown that modifications at the 2- and 4-positions can lead to compounds with potent anti-inflammatory effects. This has led to investigations into its potential as a lead compound for developing new therapeutic agents.

The synthesis of Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of a phenoxy intermediate, which is then functionalized with chloro and trifluoromethyl groups. The final step involves the introduction of an ethyl ester group to complete the molecular structure. Each step in this synthesis must be carefully controlled to ensure high yield and purity, which are crucial for pharmaceutical applications.

In addition to its pharmaceutical potential, this compound has shown promise in agrochemical research. The unique combination of functional groups makes it a versatile building block for designing novel pesticides and herbicides. By leveraging its chemical properties, researchers aim to develop compounds that are more effective against pests while minimizing environmental impact. This aligns with global efforts to create sustainable agricultural practices that protect both crops and ecosystems.

The< strong>SAR studies conducted on Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester have provided valuable insights into how structural modifications can influence biological activity. For example, replacing the chloro group with another substituent may alter its interaction with biological targets or affect its metabolic stability. These findings are crucial for optimizing drug candidates and improving their efficacy in clinical settings. Furthermore, computational modeling techniques have been employed to predict how different structural variations will impact biological activity before costly experimental trials are conducted.

The< strong>ethylation process used to introduce the ethyl ester group is particularly noteworthy as it enhances the solubility and bioavailability of the compound. This is an important consideration in drug development, as poor solubility can limit absorption and distribution within the body. By optimizing this step in synthesis, researchers can improve pharmacokinetic properties and enhance therapeutic outcomes.

Recent advancements in analytical chemistry have enabled more precise characterization of Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed information about molecular structure and purity. These tools are essential for ensuring that synthesized compounds meet stringent quality standards before they proceed to preclinical testing.

The< strong>SAR data gathered from this compound has laid the groundwork for further exploration into related molecules with enhanced therapeutic potential. By understanding how different substituents affect biological activity, researchers can design new derivatives that may offer improved efficacy or reduced side effects compared to existing treatments.

In conclusion,< strong>Acetic acid, [2-chloro-4-(trifluoromethyl)phenoxy]-, ethyl ester, CAS No. 689299-86-3, represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising applications across multiple therapeutic areas including inflammation management, disease treatment, and agrochemical innovation. Ongoing research continues to uncover new possibilities for this compound as well as related derivatives, .